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For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenyl propionate is an aromatic ester that possesses a unique and versatile olfactory profile,
making it a valuable ingredient in the fragrance industry. Its characteristic sweet, floral, and
fruity notes with honey and balsamic undertones allow for its use in a wide array of fragrance
compositions, from fine perfumes to personal care and household products. This document
provides detailed application notes and protocols for the effective use of phenyl propionate in
fragrance formulation research. It covers its physicochemical properties, olfactory
characteristics, stability, analytical quantification, sensory evaluation, and a laboratory-scale
synthesis protocol.

Physicochemical Properties

A thorough understanding of the physicochemical properties of phenyl propionate is essential
for its effective incorporation into fragrance formulations. These properties influence its
solubility, volatility, and stability in various product bases.
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Property Value Reference

Chemical Name Phenyl propanoate [1]

Propanoic acid, phenyl ester;
Synonyms ) [1]
Phenyl propionate

CAS Number 637-27-4 [1]
Molecular Formula CoH1002 [1]
Molecular Weight 150.17 g/mol [1]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 211 °C at 760 mmHg

Melting Point 20 °C

Vapor Pressure 0.2242 hPa @ 20°C; 0.3345 1]

hPa @ 25°C

Soluble in ethanol (966.17
/L), methanol (1228.57 g/L),
Solubility g ) ( o) [1]
isopropanol (731.26 g/L).

Slightly soluble in water.

LogP (o/w) 2.0 [1]

Olfactory Profile and Applications

Phenyl propionate is characterized by a complex and multifaceted aroma profile. Its primary
notes are floral, with significant honey, phenolic, animalic, and fruity facets.[1] This complexity
makes it a versatile ingredient in the perfumer's palette.

Olfactory Descriptors:
e Primary: Floral[1]
e Secondary: Honey, Phenolic, Animalic, Fruity[1]

Applications in Fragrance Formulation:
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» Fine Fragrances: Used to impart warmth, sweetness, and a floral-fruity character. It can act
as a modifier, adding complexity and depth to floral bouquets, particularly in rose and
hyacinth accords.

e Personal Care Products: Incorporated into lotions, creams, soaps, and shampoos to provide
a pleasant and lasting scent.[3] Its stability in various bases is a key consideration for these
applications.

o Household Products: Utilized in air fresheners, detergents, and fabric softeners to create
inviting and clean aromas.

While some sources may indicate "not for fragrance use," patent literature and its olfactory
profile confirm its application in fragrance compositions.[3][4][5] The discrepancy may arise
from regulatory considerations or specific use restrictions in certain applications or regions.
Researchers should always consult the latest regulatory guidelines and perform their own
safety and stability assessments. For instance, the structurally similar 3-phenyl propyl
propionate is recommended for use at up to 20% in fragrance concentrates.[6]

Stability Testing Protocol for Phenyl Propionate in a
Cosmetic Emulsion

Obijective: To evaluate the physical and chemical stability of phenyl propionate in a
representative oil-in-water (O/W) cosmetic emulsion under accelerated and real-time
conditions.

Materials and Equipment:

e Phenyl propionate

o O/W cream base (fragrance-free)

o Glass jars with airtight lids

« Stability chambers/ovens (25°C/60% RH, 40°C/75% RH)

o Refrigerator (4°C)
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Freezer (-10°C)

pH meter

Viscometer

Gas Chromatograph-Mass Spectrometer (GC-MS)

Centrifuge

Experimental Workflow:
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Stability Testing Workflow for Phenyl Propionate in a Cosmetic Emulsion

Sample Preparation:

Package in airtight glass jars.

Incorporate Phenyl Propionate (e.g., 0.5% w/w) into O/W cream base.

Organoleptic Assessment:
- Color change
- Odor change

:

Initial Analysis (Time 0):
- Organoleptic assessment (color, odor)
- pH measurement
- Viscosity measurement
- GC-MS quantification of Phenyl Propionate

:

Storage Conditions:
- 40°C/75% RH (Accelerated)
- 25°C/60% RH (Real-time)
- 4°C (Control)
- Freeze-Thaw Cycling (-10°C to 25°C)

:

Periodic Analysis:
(e.g., 1, 2, 3 months for accelerated;
3, 6, 12 months for real-time)

:

Physicochemical Tests:
- pH measurement
- Viscosity measurement
- Phase separation (visual, centrifugation)

:

Data Analysis & Reporting:

——— | - Compare results to initial values and control.

- Determine shelf-life and stability profile.

Chemical Analysis:
- GC-MS quantification of Phenyl Propionate

[
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Sensory Evaluation Workflow for a Fragrance with Phenyl Propionate

Sample Preparation:
Dip smelling strips into the fragrance oil for a standardized duration and depth.

:

Initial Evaluation (Top Notes):
Panelists evaluate the fragrance immediately after preparation.

l

Mid-point Evaluation (Heart Notes):
Evaluation after a specified time (e.g., 30 minutes to 1 hour).

:

Final Evaluation (Base Notes):
Evaluation after a longer period (e.g., 4-6 hours).

: '

Data Collection:
Panelists rate the intensity of predefined olfactory descriptors on a scale (e.g., 1-9).

'

Data Analysis:
- Calculate mean scores for each descriptor at each time point.
- Create a spider web or bar chart to visualize the olfactory profile.

Fischer Esterification of Phenol and Propionic Acid

Phenol Propionic Acid H+ (e.g., H2S0a) Heat

Phenyl Propionate Water
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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